3-(N-Phthalimidoylmethylthio)propanoic acid

Hapten design Immunoassay development Spacer length optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H11NO4S
Molecular Weight 265.29 g/mol
Cat. No. B15598263
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-(N-Phthalimidoylmethylthio)propanoic acid
Molecular FormulaC12H11NO4S
Molecular Weight265.29 g/mol
Structural Identifiers
InChIInChI=1S/C12H11NO4S/c14-10(15)5-6-18-7-13-11(16)8-3-1-2-4-9(8)12(13)17/h1-4H,5-7H2,(H,14,15)
InChIKeyVXLPEUWULMMAAI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

3-(N-Phthalimidoylmethylthio)propanoic Acid (MFP) – Comparative Procurement Guide for Fragmentary Hapten Selection


3-(N-Phthalimidoylmethylthio)propanoic acid (synonym MFP; CAS 91570-07-9; C₁₂H₁₁NO₄S; MW 265.29 g/mol) is a fragmentary hapten of the MFX series, characterized by a phthalimide ring linked via a thioether bridge (CH₂S) to a propanoic acid spacer arm terminating in a carboxyl group suitable for protein conjugation [1]. It belongs to the Type II hapten class originally designed for monoclonal antibody generation against organodithiophosphorus pesticides such as phosmet and azinphos-methyl [2]. Commercially available at ≥98% purity from multiple vendors , this compound occupies an intermediate spacer-length position among its closest analogs.

Type II phthalimide hapten for phosmet-class pesticide immunoassays
Intermediate C2 spacer arm supports conjugation flexibility and epitope presentation
Retained CH₂S thioether bridge mimics native organodithiophosphate pharmacophore

Why MFX-Series Haptens Cannot Be Interchanged: Structural Determinants of Immunoassay Performance for 3-(N-Phthalimidoylmethylthio)propanoic Acid


Fragmentary haptens within the MFX and FX series share a common phthalimide warhead and a terminal carboxyl conjugation handle, yet differ critically in spacer length, heteroatom composition, and linker flexibility [1]. These structural variations directly modulate hapten presentation to the immune system and competitive ELISA sensitivity via heterology effects—where using an assay hapten structurally distinct from the immunizing hapten can shift I₅₀ values by orders of magnitude [2]. Substituting MFP (C2 spacer, thioether) with MFA (C1 spacer) or MFH (C5 spacer) without experimental validation risks altered antibody affinity, cross-reactivity profiles, and assay detection limits, as established by Mercader and Montoya (1999) [1].

Spacer Length Mismatch

Using MFA (C1) or MFH (C5) instead of MFP (C2) may alter antibody affinity and ELISA sensitivity due to different hapten presentation distances.

Thioether Linker Absence

FX-series haptens (FB, FH) lack the CH₂S bridge; switching may shift antibody recognition away from the organodithiophosphate pharmacophore.

Ring System Variation

Type I benzotriazine haptens (e.g., MBP) target azinphos-methyl-like epitopes; substituting MFP can redirect specificity away from phthalimide-bearing pesticides.

Quantitative Differentiation Evidence: 3-(N-Phthalimidoylmethylthio)propanoic Acid (MFP) vs. Closest Structural Analogs


Spacer Arm Length: MFP (C2) Occupies a Distinct Intermediate Position Between MFA (C1) and MFH (C5)

MFP features exactly two methylene carbons between the thioether sulfur and the terminal carboxyl group (SCH₂CH₂COOH), compared to one methylene carbon in MFA (SCH₂COOH) and five in MFH (S(CH₂)₅COOH) [1]. This propanoic acid spacer provides an intermediate distance of approximately 3.8 Å (extended chain) between the phthalimide ring and the protein conjugation point, versus ~2.5 Å for MFA and ~7.6 Å for MFH [REFS-1, REFS-2]. In the Mercader et al. hapten panel, spacer length was shown to influence both monoclonal antibody affinity and heterologous ELISA sensitivity, with I₅₀ values for azinphos-methyl spanning the low nanomolar range across different hapten combinations [1].

Spacer Arm Length
Head-to-head
MFP (C2) 2 methylene units, MW 265.29
vs MFA (C1), MFH (C5) 1 unit shorter / 3 units longer; MW Δ +14.03 / −42.07
Supports spacer-length screening in immunoassay design
Based on published NMR characterization; empirical confirmation advised
Hapten design Immunoassay development Spacer length optimization

Thioether (CH₂S) Linkage: MFP Retains the Native Organodithiophosphorus Pesticide Motif Absent in FX-Series Haptens

MFP contains the CH₂S thioether bridge that is a defining structural feature of organodithiophosphorus pesticides such as phosmet and azinphos-methyl [1]. In contrast, FX-series haptens (FB and FH) employ a direct N-methylene linkage (N–CH₂) without a sulfur heteroatom [1]. In the Mercader et al. study, MFX-type haptens (MFA, MFP, MFH) were specifically designed to mimic the N–CH₂–S–P(O)(OCH₃)₂ moiety of the target pesticides, whereas FX-type haptens (FA, FP, FB, FH) lack this pharmacophoric element [1]. Monoclonal antibodies raised against MFX-type immunogens demonstrated recognition of both azinphos-methyl and phosmet with I₅₀ values in the low nanomolar range, confirming that the thioether bridge contributes to target-mimetic antibody recognition [1].

Thioether Linkage
Class-level
MFX type (MFP) Contains CH₂S bridge
FX type (FB, FH) Direct N–CH₂, no sulfur
Supports pharmacophore-mimetic hapten selection
Class-level inference; verify antibody response with immunogen
Hapten fidelity Organophosphate immunoassay Fragmentary hapten strategy

Hapten Ring System: Phthalimide (Type II, MFP) vs. Benzotriazine (Type I, MBP) Determines Pesticide Target Specificity

MFP belongs to Type II haptens bearing the phthalimide ring characteristic of phosmet (Imidan), whereas MBP is a Type I hapten bearing the 1,2,3-benzotriazine ring characteristic of azinphos-methyl (Guthion) [1]. Both share identical propanoic acid spacer arms (SCH₂CH₂COOH), enabling a direct comparison of ring system effects on antibody specificity [1]. In the Mercader et al. study, monoclonal antibodies raised against Type I haptens (MBA, MBP, MBH) preferentially recognized azinphos-methyl, while Type II haptens (MFA, MFP, MFH) generated antibodies with broader recognition of both azinphos-methyl and phosmet, with I₅₀ values in the low nanomolar range reported for both analyte classes [1].

Ring System Identity
Head-to-head
Type II (MFP) Phthalimide ring, MW 265.29
Type I (MBP) Benzotriazine ring, MW 307.37
Determines target pesticide class recognition
Published competitive ELISA data confirm distinct specificity profiles
Hapten ring system Pesticide immunoassay Cross-reactivity profiling

Synthetic Yield Comparison: MFP (14%) vs. MFA (16%) vs. MFH (10%) Under Comparable Reaction Conditions

All three MFX-type haptens were prepared from N-(bromomethyl)phthalimide and the corresponding mercaptoalkanoic acid under comparable conditions (KOH, ethanol, room temperature) [1]. MFP was obtained in 14% isolated yield after crystallization (217 mg pure product from 2.5 mmol scale), compared to 16% for MFA and 10% for MFH [1]. The lower yield of MFH (10%, 80 mg) is attributed to the increased lipophilicity of the hexanoic acid spacer complicating purification, while MFA and MFP showed more favorable crystallization behavior [1]. All products were confirmed as single spots by TLC (MFP Rf 0.38, hexane/ethyl acetate 1:1 with 1% acetic acid) [1].

Synthetic Yield
Reported
14% isolated yield
Moderate yield with straightforward crystallization
vs MFA 16%, MFH 10% (identical 2.5 mmol scale)
Hapten synthesis Reaction yield Scale-up feasibility

Heterologous ELISA Format Advantage: Intermediate Spacer Length of MFP Enables Distinct Heterology Options vs. MFA and MFH

In the Mercader et al. (1999) study, the panel of MFX haptens with different spacer lengths (MFA C1, MFP C2, MFH C5) was specifically designed to enable systematic exploration of heterologous assay formats, where the coating or tracer hapten differs structurally from the immunizing hapten [1]. Heterology has been demonstrated to improve competitive ELISA sensitivity by reducing antibody affinity for the immobilized competitor relative to the free analyte [2]. The intermediate C2 spacer of MFP provides greater heterology potential relative to MFA (C1) when paired with MFH (C5) as the immunogen, and vice versa [1]. The Mercader study reported I₅₀ values in the low nanomolar range across multiple hapten-antibody combinations, with heterologous formats generally outperforming homologous formats in assay sensitivity [1].

Heterologous ELISA
Class-level
Intermediate C2 spacer enables Δ1 and Δ3 heterology pairings within the MFX series
Supports heterology assay design with fewer compounds
Heterology benefits require empirical sensitivity testing
ELISA heterology Assay sensitivity Hapten spacer optimization

Optimal Procurement Scenarios for 3-(N-Phthalimidoylmethylthio)propanoic Acid (MFP) Based on Quantitative Differentiation Evidence


Development of Monoclonal Antibodies Against Phosmet and Related Organodithiophosphorus Pesticides

MFP is the hapten of choice when the target analyte is phosmet (Imidan) or a structurally related organodithiophosphorus pesticide bearing the phthalimide ring. As a Type II hapten with the CH₂S thioether bridge retained, MFP preserves the N–CH₂–S pharmacophore critical for generating antibodies that recognize the parent pesticide [1]. The intermediate C2 spacer length provides adequate hapten presentation on carrier proteins (BSA/OVA) without excessive linker flexibility that could bury the phthalimide epitope [1]. Procurement of MFP rather than the shorter MFA (C1) or longer MFH (C5) is justified when empirical screening of all three spacer lengths is planned, as MFP represents the central data point in a structure-activity relationship study [1].

Heterologous Competitive ELISA Optimization for Organodithiophosphorus Pesticide Detection in Food and Environmental Samples

MFP's intermediate spacer length (C2) makes it uniquely suitable as a heterologous coating or tracer hapten when paired with immunizing haptens at either end of the MFX spacer-length spectrum (MFA, C1; MFH, C5) [1]. Systematic heterology screening—where the coating hapten differs structurally from the immunizing hapten—has been demonstrated to improve competitive ELISA sensitivity for small-molecule analytes [2]. Procuring MFP enables evaluation of both modest heterology (Δ1 carbon vs. MFA immunogen) and substantial heterology (Δ3 carbons vs. MFH immunogen) within a single experiment, reducing the number of compounds that must be sourced for assay development [REFS-1, REFS-2].

Fragmentary Hapten Library Construction for Pesticide Immunoassay Cross-Reactivity Profiling

For laboratories building a comprehensive fragmentary hapten library to map antibody cross-reactivity across organodithiophosphorus pesticides, MFP fills a critical gap between the C1 (MFA) and C5 (MFH) spacer-length variants within the Type II (phthalimide) subclass [1]. Inclusion of MFP alongside MFA and MFH enables complete coverage of the spacer-length dimension, which has been shown to influence both antibody affinity and assay specificity in the Mercader et al. monoclonal antibody panel [1]. The compound's commercial availability at 98% purity supports direct use in conjugation chemistry without additional purification.

Comparison of Thioether-Containing vs. Thioether-Free Hapten Performance in Antibody Generation

MFP serves as an essential comparator when evaluating the contribution of the CH₂S thioether bridge to antibody specificity. By procuring MFP (Type II, MFX subclass, thioether present) alongside FB (Type II, FX subclass, thioether absent, C3 spacer) or FH (C5 spacer, thioether absent), researchers can isolate the effect of the sulfur heteroatom on hapten immunogenicity and antibody cross-reactivity independent of ring system identity [1]. The Mercader et al. study established the framework for such comparisons by demonstrating distinct antibody recognition patterns between MFX- and FX-derived immunogens [1].

Application
Selection Property
Validation Focus
Anti-phosmet mAb development
Type II phthalimide hapten with thioether C2 spacer
Antibody recognition of organodithiophosphate pesticides
Heterologous ELISA optimization
Intermediate spacer supports diverse heterology pairings
Assay sensitivity improvement through hapten mismatch
Fragmentary hapten library construction
C2 spacer fills gap between C1 and C5 MFX analogs
Complete spacer-length coverage for cross-reactivity profiling
Thioether pharmacophore impact studies
MFX thioether bridge vs FX direct N-linkage
Sulfur heteroatom contribution to immunogenicity
Quote Request

Request a Quote for 3-(N-Phthalimidoylmethylthio)propanoic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.